Cas no 1824218-24-7 (tert-butyl N-{[3-({[(tert-butoxy)carbonyl]amino}methyl)oxiran-2-yl]methyl}carbamate)

• Product Name: tert-butyl N-{[3-({[(tert-butoxy)carbonyl]amino}methyl)oxiran-2-yl]methyl}carbamate
• CAS No: 1824218-24-7
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 6585189
• PubChem ID: 12157363
• Update Time: 2025-11-06

tert-butyl N-{[3-({[(tert-butoxy)carbonyl]amino}methyl)oxiran-2-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 1824218-24-7
• EN300-1708276
• tert-butyl N-{[3-({[(tert-butoxy)carbonyl]amino}methyl)oxiran-2-yl]methyl}carbamate

• Inchi： 1S/C14H26N2O5/c1-13(2,3)20-11(17)15-7-9-10(19-9)8-16-12(18)21-14(4,5)6/h9-10H,7-8H2,1-6H3,(H,15,17)(H,16,18)
• InChI Key： OGLBJZYDOZLCDG-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)OC(C)(C)C)C1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 302.18417193g/mol
• Monoisotopic Mass: 302.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89.2Ų

Additional information on tert-butyl N-{[3-({[(tert-butoxy)carbonyl]amino}methyl)oxiran-2-yl]methyl}carbamate

Recent Advances in the Synthesis and Applications of tert-butyl N-{[3-({[(tert-butoxy)carbonyl]amino}methyl)oxiran-2-yl]methyl}carbamate (CAS: 1824218-24-7)

The compound tert-butyl N-{[3-({[(tert-butoxy)carbonyl]amino}methyl)oxiran-2-yl]methyl}carbamate (CAS: 1824218-24-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This epoxide derivative, characterized by its unique structural features, has shown promising potential as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of protease inhibitors and other therapeutic agents targeting infectious diseases and cancer.

One of the key advancements in the synthesis of this compound involves the optimization of stereoselective epoxidation techniques. Researchers have reported improved yields and enantiomeric purity using chiral catalysts, which is critical for its subsequent use in asymmetric synthesis. The compound's stability under various reaction conditions has also been investigated, revealing its robustness as a building block for complex molecular architectures. These findings have been published in several high-impact journals, including the Journal of Medicinal Chemistry and Organic Letters.

In addition to its synthetic utility, tert-butyl N-{[3-({[(tert-butoxy)carbonyl]amino}methyl)oxiran-2-yl]methyl}carbamate has been explored for its biological activity. Preliminary in vitro studies indicate that it exhibits moderate inhibitory effects against specific viral proteases, suggesting its potential as a lead compound for antiviral drug development. Further mechanistic studies are underway to elucidate its mode of action and to optimize its pharmacokinetic properties.

The compound's role in the synthesis of peptidomimetics has also been a focal point of recent research. Its ability to serve as a protected amino acid derivative makes it invaluable for the construction of peptide-based therapeutics. Researchers have successfully incorporated it into the backbone of several peptide analogs, demonstrating its compatibility with solid-phase peptide synthesis (SPPS) protocols. This has opened new avenues for the design of novel peptide drugs with enhanced stability and bioavailability.

Looking ahead, the continued exploration of tert-butyl N-{[3-({[(tert-butoxy)carbonyl]amino}methyl)oxiran-2-yl]methyl}carbamate is expected to yield further insights into its applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical candidates. The compound's versatility and synthetic accessibility position it as a key player in the next generation of therapeutic agents.